2-{4-[(4-fluorophenyl)methyl]-1,5-dioxo-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-2-yl}acetonitrile

• IUPAC Name: 2-[4-[(4-fluorophenyl)methyl]-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazolin-2-yl]acetonitrile
• InChI: InChI=1S/C18H12FN5O2/c19-13-7-5-12(6-8-13)11-22-16(25)14-3-1-2-4-15(14)24-17(22)21-23(10-9-20)18(24)26/h1-8H,10-11H2
• InChI Key: WQFDEKGMSUBMQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C3=NN(C(=O)N23)CC#N)CC4=CC=C(C=C4)F
• Molecular Formula: C18H12FN5O2
• Molecular Weight: 349.3 g/mol

Description

The compound is a derivative of 1,2,4-triazole and quinazoline. 1,2,4-Triazoles are a class of heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic ring. Quinazolines are a class of organic compounds with a two-ring structure, consisting of a benzene ring fused to a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole and quinazoline rings, along with a fluorophenyl group and a nitrile group. The exact structure would depend on the positions of these groups on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase its lipophilicity, potentially enhancing its ability to cross biological membranes.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many 1,2,4-triazole and quinazoline derivatives exhibit diverse pharmacological activities, including antibacterial, antifungal, anticancer, and antiviral activities.

Future Directions

Future research could involve studying this compound’s biological activities, determining its mechanism of action, and optimizing its structure for improved activity and reduced toxicity.